Cas no 6395-45-5 (9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester)

• Product Name: 9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester
• CAS No: 6395-45-5
• MF: C₆H₅ClF₆O₂
• MW: 258.546122312546
• CID: 504455
• PubChem ID: 5200954
• Update Time: 2025-04-19

9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester
• ethyl 4-chloro-2,2,3,3,4,4-hexafluorobutanoate
• AKOS003788930
• DTXSID60409510
• 6395-45-5

• Inchi： 1S/C6H5ClF6O2/c1-2-15-3(14)4(8,9)5(10,11)6(7,12)13/h2H2,1H3
• InChI Key： HBMRWVJHONGWMS-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(=O)OCC)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 257.98825
• Monoisotopic Mass: 257.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.475
• Boiling Point: 138.9°C at 760 mmHg
• Flash Point: 37°C
• Refractive Index: 1.346
• PSA: 26.3